Cas no 1177-72-6 (Phosphorothioic acid,O,O'-(thiodi-p-phenylene) O,O,O',O'-tetraethyl ester (8CI))

• Product Name: Phosphorothioic acid,O,O'-(thiodi-p-phenylene) O,O,O',O'-tetraethyl ester (8CI)
• CAS No: 1177-72-6
• MF: C₂₀H₂₈O₆P₂S₃
• MW: 522.57524394989
• CID: 174819
• PubChem ID: 267961
• Update Time: 2025-04-19

Phosphorothioic acid,O,O'-(thiodi-p-phenylene) O,O,O',O'-tetraethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O'-(thiodi-p-phenylene) O,O,O',O'-tetraethyl ester (8CI)
• [4-(4-diethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-diethoxy-sulfanylidene-λ⁵-phosphane
• [4-(4-diethoxyphosphinothioyloxyphenyl)sulfanylphenoxy]-diethoxy-sulfanylidene-
• AC1L6J8M
• AC1Q7FOH
• AR-1K8394
• NSC107871
• NSC-107871
• o,o,o',o'-tetraethyl o,o'-(sulfanediyldibenzene-4,1-diyl) bis(phosphorothioate)
• DTXSID60296129
• 1177-72-6

• Inchi： 1S/C20H28O6P2S3/c1-5-21-27(29,22-6-2)25-17-9-13-19(14-10-17)31-20-15-11-18(12-16-20)26-28(30,23-7-3)24-8-4/h9-16H,5-8H2,1-4H3
• InChI Key： UOZSMCHDIKDIEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OP(OCC)(OCC)=S)C1C=CC(=CC=1)OP(OCC)(OCC)=S

Computed Properties

• Exact Mass: 522.05200
• Monoisotopic Mass: 522.05232612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 164.48000
• LogP: 8.49160